Cas no 124033-37-0 (1(3H)-Isobenzofuranone, 5,6-dichloro-3-hydroxy-)

• Product Name: 1(3H)-Isobenzofuranone, 5,6-dichloro-3-hydroxy-
• CAS No: 124033-37-0
• MF: C₈H₄Cl₂O₃
• MW: 219.021560668945
• CID: 2144600
• Update Time: 2023-08-04

1(3H)-Isobenzofuranone, 5,6-dichloro-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 5,6-dichloro-3-hydroxyisobenzofuran-1(3H)-one
• 1(3H)-Isobenzofuranone, 5,6-dichloro-3-hydroxy-

• Inchi： 1S/C8H4Cl2O3/c9-5-1-3-4(2-6(5)10)8(12)13-7(3)11/h1-2,7,11H
• InChI Key： AYZIELGHYOUWQP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2C(=O)OC(C=2C=1)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 233
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones